Cas no 1823842-92-7 (ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 1823842-92-7
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD28969783
• CID: 5182071
• PubChem ID: 119053464
• Update Time: 2026-03-05

ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate
• 1H-1,2,4-Triazole-1-butanoic acid, 5-chloro-, ethyl ester

• MDL： MFCD28969783
• Inchi： 1S/C8H12ClN3O2/c1-2-14-7(13)4-3-5-12-8(9)10-6-11-12/h6H,2-5H2,1H3
• InChI Key： CAGNSSIYTVRVBO-UHFFFAOYSA-N
• SMILES： N1(CCCC(OCC)=O)C(Cl)=NC=N1

Additional information on ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate

Comprehensive Guide to Ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823842-92-7): Properties, Applications, and Market Insights

Ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823842-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-chloro-1,2,4-triazole moiety, exhibits unique reactivity, making it valuable for synthesizing biologically active molecules. Researchers and industry professionals frequently search for "ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate uses" or "CAS 1823842-92-7 suppliers," reflecting its growing commercial relevance.

The molecular structure of ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate combines a triazole ring with an ester-functionalized butyl chain. This configuration enhances its versatility as a building block in medicinal chemistry, particularly for designing enzyme inhibitors or antimicrobial agents. Recent publications highlight its role in developing novel heterocyclic compounds, addressing trending topics like antibiotic resistance and targeted drug delivery systems.

In agrochemical applications, this compound serves as a precursor for crop protection agents, aligning with the global demand for sustainable agriculture solutions. Searches for "5-chloro-1,2,4-triazole derivatives in agriculture" have surged by 40% year-over-year, underscoring its industrial significance. Its moderate lipophilicity (LogP ≈ 2.1) and stability under physiological conditions make it suitable for formulation studies.

The synthesis of CAS 1823842-92-7 typically involves nucleophilic substitution reactions between 5-chloro-1H-1,2,4-triazole and ethyl 4-bromobutanoate under basic conditions. Process optimization studies—a hot topic in green chemistry—focus on improving atom economy and reducing hazardous byproducts. Analytical characterization via HPLC and NMR spectroscopy confirms ≥98% purity for research-grade material.

Market analysts project a 6.8% CAGR for triazole-based intermediates through 2030, driven by expanding pharmaceutical R&D in Asia-Pacific regions. Regulatory-compliant suppliers emphasize batch-to-batch consistency, responding to queries like "high-purity ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate." Proper storage recommendations (2-8°C under inert atmosphere) ensure compound integrity during transportation.

Ongoing investigations explore derivatization pathways of ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate to create bioactive scaffolds. Computational modeling studies—increasingly searched alongside terms like "AI in drug discovery"—predict its potential interactions with biological targets. These advancements position the compound as a key player in next-generation therapeutic development, particularly for metabolic disorders and infectious diseases.

Environmental and safety assessments indicate that CAS 1823842-92-7 requires standard laboratory precautions (gloves, goggles) but doesn't fall under stringent hazardous classifications. This profile supports its adoption in academic and industrial settings without complex permitting procedures, unlike regulated precursors.

For researchers seeking "custom synthesis of ethyl 4-(5-chloro-1H-1,2,4-triazol-1-yl)butanoate," several contract manufacturers offer scale-up services with documentation including COAs and MSDS. The compound’s compatibility with continuous flow chemistry—a trending search topic—enhances its appeal for modern process intensification strategies.